(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-acetonitrile

• IUPAC Name: 2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
• InChI: InChI=1S/C9H10N2S/c10-6-5-9-11-7-3-1-2-4-8(7)12-9/h1-5H2
• InChI Key: DIXLFXNSSJPILC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)CC#N
• Molecular Formula: C9H10N2S
• DSSTOX Substance ID: DTXSID60590139
• Molecular Weight: 178.26 g/mol
• CAS RN: 497933-46-7

Description

(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-acetonitrile, also known as THB-Nitrile, is a chemical compound that has been the subject of scientific research due to its potential application as a drug.

Scientific Research Applications

Synthesis and Chemical Properties

• New Synthetic Routes : A study reported the synthesis of bisdimedone derivatives from 1-(benzothiazol-2-yl-thio)-acetonitrile, showcasing its utility in creating compounds with potential antitumor evaluation. This research demonstrates the compound's versatility in synthesizing new chemical entities that exhibit inhibitory effects toward tumor cell lines, with some compounds showing greater efficacy than the reference drug doxorubicin (Al-Omran et al., 2014).

• Building Blocks in Heterocyclic Synthesis : Another study utilized arylhydrazononitriles, including benzothiazol-2-ylacetonitriles, as building blocks for synthesizing new benzothiazolyl-1,2,3-triazole amines and triazol-4-yl-1,3,4-thiadiazole-5-ylamines, highlighting its role in constructing complex heterocyclic systems with potential applications in various fields of chemistry (Badahdah, 2008).

Applications in Materials Science

• Chemiluminescence Profile : A study on bicyclic dioxetanes bearing a 4-(benzothiazol-2-yl)-3-hydroxyphenyl group revealed that these compounds undergo base-induced decomposition with high efficiency, displaying potential applications in materials science, particularly in the development of light-emitting materials (Matsumoto et al., 2005).

Antitumor and Antimicrobial Applications

• Anti-tumor Activities : Compounds synthesized from 2-(4,5-dihydro-4-oxothiazol-2-yl)acetonitrile were evaluated for their anti-tumor properties, showing significant inhibitory effects on various cancer cells. This underscores the potential of benzothiazol-2-yl-acetonitrile derivatives in contributing to the development of new anticancer therapies (Wardakhan et al., 2011).

• Antileishmanial Activities : A novel synthesis approach involving S-alkyl/aryl benzothiazole-2-carbothioate from benzothiazole-2-ylacetonitriles led to the discovery of compounds with significant antileishmanial activities. This finding opens up new avenues for developing treatments against the protozoan parasite Leishmania donovani (Dar et al., 2016).